Cas no 2172601-82-8 (2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172601-82-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6484618
• PubChem ID: 165601528
• Update Time: 2025-05-20

2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172601-82-8
• EN300-1598840

• Inchi： 1S/C12H20N4/c1-4-9-16-12(6-5-10(2)3)11(7-8-13)14-15-16/h10H,4-7,9H2,1-3H3
• InChI Key： LLIQJHYMZPFSFB-UHFFFAOYSA-N
• SMILES： N1(CCC)C(=C(CC#N)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Analysis of 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172601-82-8)

The compound 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172601-82-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,3-triazole core and an acetonitrile moiety, makes it a versatile building block for various applications. Researchers are particularly interested in its potential as a precursor for bioactive molecules and pharmaceutical intermediates, given its ability to undergo diverse chemical transformations.

One of the most searched questions about this compound revolves around its synthesis methods and reactivity. The 1,2,3-triazole ring is known for its stability and ability to participate in click chemistry reactions, a topic that has become a hotspot in modern organic synthesis. This aligns with the growing demand for green chemistry and sustainable synthesis practices, which prioritize efficiency and minimal environmental impact. The inclusion of a 3-methylbutyl group further enhances its lipophilicity, making it a candidate for drug delivery systems and lipid-based formulations.

Another area of interest is the compound's potential role in agrochemical research. With the increasing focus on crop protection and pest resistance management, molecules like 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile are being explored for their herbicidal or fungicidal properties. Its structural features, such as the propyl chain and acetonitrile group, may contribute to its interaction with biological targets, a subject frequently queried in academic and industrial databases.

From a material science perspective, this compound's triazole backbone offers opportunities for designing polymers and coating materials with enhanced durability. The nitrile functionality is particularly valuable for creating cross-linked networks, a feature often sought after in high-performance materials. This aligns with trending searches on advanced material design and nanotechnology applications, where molecular precision is key.

In summary, 2-5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172601-82-8) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical development, and material innovation ensures its continued prominence in scientific discourse. As research progresses, this molecule is likely to remain a focal point for inquiries into structure-activity relationships and functional group interactions, addressing both current and future challenges in chemistry.